Cas no 76689-17-3 (5-Amino-1,3-dimethyl-4-nitropyrazole)

5-Amino-1,3-dimethyl-4-nitropyrazole structure
76689-17-3 structure
Product Name:5-Amino-1,3-dimethyl-4-nitropyrazole
CAS No:76689-17-3
MF:C5H8N4O2
MW:156.14262008667
CID:982859
Update Time:2023-08-02

5-Amino-1,3-dimethyl-4-nitropyrazole Chemical and Physical Properties

Names and Identifiers

    • dowex hcr-w2
    • DOWEX HCR-W2 ION EXCHANGE RESI
    • dowex hcr-W2 hydrogen form
    • DOWEX HCR-W2 ion-exchange resin
    • Resins, ion exchange
    • 5-AMINO-1,3-DIMETHYL-4-NITROPYRAZOLE
    • 1,3-dimethyl-4-nitro-1H-pyrazol-5-amine
    • 2,5-dimethyl-4-nitropyrazol-3-amine
    • 2,5-dimethyl-4-nitro-3-pyrazolamine
    • PubChem14458
    • MLS000851447
    • HMS2790L03
    • 2,5-dimethyl-4-nitro-pyrazol-3-amine
    • SMR000457890
    • A838796
    • 5-Amino-1,3-dimethyl-4-nitropyrazole
    • Inchi: 1S/C5H8N4O2/c1-3-4(9(10)11)5(6)8(2)7-3/h6H2,1-2H3
    • InChI Key: BSUSGJKEVOQESO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=NN(C)C=1N)=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 89.7
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not available
  • Solubility: Not available

5-Amino-1,3-dimethyl-4-nitropyrazole Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 39-26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36
  • Safety Term:S26;S39
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